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Compound of Interest

Compound Name:
4-[(4-Fluorophenyl)methyl]oxane-

4-carboxylic acid

CAS No.: 1380300-55-9

Cat. No.: B1467963

Get Quote

Compound Identity: 4-(4-Fluorophenyl)tetrahydro-2H-
pyran-4-carboxylic acid[1][2][3]
Audience: Medicinal Chemists, Sourcing Managers, and Drug Discovery Scientists. Version:

2.0 (Technical Whitepaper)

Part 1: Chemical Identity & Research Significance
The Molecule
CAS 473706-11-5 is a specialized heterocyclic building block characterized by a gem-

disubstituted tetrahydropyran ring.[1] This structural motif—a quaternary carbon at the 4-

position bearing both a lipophilic 4-fluorophenyl group and a hydrophilic carboxylic acid—is a

"privileged scaffold" in medicinal chemistry.[1] It is primarily utilized to restrict conformational

flexibility (via the Thorpe-Ingold effect), thereby enhancing the binding affinity of ligands

targeting G-Protein Coupled Receptors (GPCRs) and kinases.[1]
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Property Specification

Chemical Name
4-(4-Fluorophenyl)tetrahydro-2H-pyran-4-

carboxylic acid

CAS Number 473706-11-5

Molecular Formula C₁₂H₁₃FO₃

Molecular Weight 224.23 g/mol

Appearance White to off-white solid

Solubility
Soluble in DMSO, Methanol, DCM; Poorly

soluble in water

Key Functional Groups
Carboxylic Acid (COOH), Fluorophenyl moiety,

Ether (Pyran ring)

Core Research Applications
This intermediate is critical in the synthesis of two major classes of therapeutics:[2][3]

c-Met Inhibitors: The 4-fluorophenyl-pyran core serves as a bioisostere for piperidine rings in

kinase inhibitors, reducing basicity and improving metabolic stability against CYP450

oxidation.[1]

Opioid & NK1 Receptor Antagonists: The rigid pyran scaffold is used to construct spirocyclic

ligands (e.g., azaspiro[4.5]decane derivatives) that modulate nociception and neurokinin

signaling pathways.[1]

Part 2: Sourcing Strategy & Supplier Landscape
Supplier Evaluation Framework
Sourcing CAS 473706-11-5 requires distinguishing between "Catalog Resellers" (high price,

small scale) and "Original Manufacturers" (bulk capability).[1]

Critical Quality Attributes (CQAs) for Supplier Vetting:

Purity: Must be
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by HPLC. Impurities from incomplete hydrolysis (e.g., methyl ester precursors) can interfere
with amide coupling reactions.[1]

Salt Form: Ensure the product is the free acid. Some suppliers may offer cationic salts (e.g.,

sodium) which require acidification before organic synthesis.[1]

Water Content: As a carboxylic acid, it can be hygroscopic. Verify

water content to ensure accurate stoichiometry.

Supplier Categorization
Disclaimer: The following list is based on technical capability and catalog availability. It does not

constitute an endorsement.

Tier Supplier Type
Representative

Companies
Ideal For

Tier 1 Global Catalog
Ambeed, BLD Pharm,

Aaronchem

Quick delivery (1g–

25g), HTS screening,

Reference standards.

[1]

Tier 2 Specialized Synthesis
Alfa Chemistry, Chem-

Impex

Scale-up (100g+),

Custom purity

requests, GMP-like

documentation.[1]

Tier 3 Aggregators Chem-Space, MolPort

Price comparison,

locating stock in

specific regions

(EU/US/Asia).[1]

Sourcing Decision Logic (Visualization)
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Need CAS 473706-11-5

Quantity Required?

< 10 Grams
(Discovery/Hit-to-Lead)

> 100 Grams
(Process Dev/GLP Tox)

Tier 1: Catalog Suppliers
(Ambeed, BLD Pharm)

Tier 2: Custom Synthesis
(Alfa Chemistry, Aaronchem)

QC Check:
1. H-NMR (Confirm Structure)

2. HPLC (>97%)

Click to download full resolution via product page

Figure 1: Decision tree for sourcing CAS 473706-11-5 based on research stage and quantity

requirements.

Part 3: Technical Protocols & Handling
Synthesis Context (Mechanism of Action)
Researchers typically generate this compound via the hydrolysis of 4-(4-fluorophenyl)-

tetrahydro-2H-pyran-4-carbonitrile or its corresponding ester.[1] Understanding this origin is

vital because residual nitrile or ester impurities are common.
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Precursor:
4-(4-F-phenyl)-pyran-4-carbonitrile

Hydrolysis
(NaOH/H2O, Reflux)

Target:
CAS 473706-11-5
(Carboxylic Acid)

Potential Impurity:
Amide Intermediate

Incomplete
Rxn

Click to download full resolution via product page

Figure 2: Synthetic origin and potential impurity profile.[1]

Handling & Storage Protocol
Self-Validating System: This protocol ensures the compound remains stable and reactive for

downstream coupling.[1]

Receipt & Inspection:

Visual: Verify appearance is a white/off-white solid.[1] Yellowing indicates oxidation or

phenolic impurities.

Solubility Test: Dissolve 10mg in 1mL DMSO. The solution should be clear. Turbidity

suggests inorganic salt contamination (e.g., NaCl from neutralization).[1]

Storage:

Short Term (<1 Month): Store at room temperature (

) in a desiccator.

Long Term (>1 Month): Store at

.

Precaution: Keep container tightly sealed. Carboxylic acids can absorb moisture, altering

the effective molecular weight during weighing.

Activation for Synthesis (Amide Coupling):
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Due to the steric bulk of the gem-disubstituted center, standard coupling reagents

(EDC/NHS) may be slow.[1]

Recommendation: Use HATU or convert to the acid chloride (using Oxalyl Chloride/DMF

cat.) to drive the reaction to completion.[1]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
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